Cas no 596-01-0 (α-Naphtholphthalein)

• Product Name: α-Naphtholphthalein
• CAS No: 596-01-0
• MF: C₂₈H₁₈O₄
• MW: 418.440127849579
• MDL: MFCD00036202
• CID: 38651
• PubChem ID: 24897859
• Update Time: 2025-09-22

α-Naphtholphthalein Chemical and Physical Properties

Names and Identifiers

• Alpha-Naphtholphthalein
• 3,3-bis(4-hydroxy-1-naphthyl)phthalide
• 1-Naphtholphthalein
• 3,3-bis(4-hydroxynaphthalen-1-yl)-2-benzofuran-1-one
• 3,3-Bis(4-hydroxynaphthalen-1-yl)isobenzofuran-1(3H)-one
• alpha-Naphtholphthalein,indicator,pure1GR
• alpha-Naphtholphthalein,indicator,pure25GR
• alpha-Naphtholphthalein,indicator,pure5GR
• Propane,2-chloro-2-nitro-
• α-Naphtholphthalein
• ^a-Naphtholphthalein
• 3,3-Bis(4-hydroxy-1-naphthyl)-phthalide
• alpha-Naphtholphthalein, indicator, pure
• alpha-Naphtholphthalein, pure, indicator
• IND
• p-α-Naphtholphthalein
• Naphtholphthalein
• a-naphtholphthalein
• 2QEG1706NN
• 1(3H)-Isobenzofuranone, 3,3-bis(4-hydroxy-1-naphthalenyl)-
• naphtholphthalein blue
• alpha-Naphtholphtalein
• .alpha. Naphtholphthalein
• .alpha.-Naphtholphthaleine
• HQHBAGKIEAO
• a-Naphtolphtalein
• 3,3-BIS(4-HYDROXY-1-NAPHTHYL)-1,3-DIHYDROISOBENZOFURAN-1-ONE
• UNII-2QEG1706NN
• 1,1'-NAPHTHOL-4,4'-PHTHALEIN
• EINECS 209-875-5
• alpha -Naphtholphthalein
• MFCD00036202
• N0062
• D91631
• 596-01-0
• AMY37396
• AKOS015903153
• alpha-Naphtholphthalein, practical grade
• .ALPHA.-NAPHTHOLPHTHALEIN [MI]
• 3,3-Bis(4-hydroxy-1-naphthyl)-2-benzofuran-1(3H)-one #
• 3,3-bis(4-hydroxynaphthalen-1-yl)-1,3-dihydro-2-benzofuran-1-one
• 3,3-Bis(4-hydroxy-1-naphthyl)isobenzofuran-1(3H)-one
• P-.ALPHA.-NAPHTHOLPHTHALEIN
• DTXSID70208273
• HQHBAGKIEAOSNM-UHFFFAOYSA-N
• NS00034196
• SY057353
• CS-0128741
• N0031
• Q413919
• 3,3-Bis(4-hydroxynaphthalenyl)-1(3H)-isobenzofuranone
• FT-0632479
• A832379
• DI-P-.ALPHA.-NAPHTHOLPHTHALIDE
• SCHEMBL63922
• BS-43770
• DB-053422
• HY-W087913
• STL453765
• 3,3-bis(4-hydroxynaphthalen-1-yl)-2-benzofuran-1(3H)-one

• MDL： MFCD00036202
• Inchi： 1S/C28H18O4/c29-25-15-13-23(17-7-1-3-9-19(17)25)28(22-12-6-5-11-21(22)27(31)32-28)24-14-16-26(30)20-10-4-2-8-18(20)24/h1-16,29-30H
• InChI Key： HQHBAGKIEAOSNM-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2C1(C1=CC=C(C2C=CC=CC1=2)O)C1=CC=C(C2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 418.12100
• Monoisotopic Mass: 418.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 2
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 6.3
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Not available
• Density: 1.1532 (rough estimate)
• Melting Point: 238-240 °C (lit.)
• Boiling Point: 496.21°C (rough estimate)
• Flash Point: 247.0±26.4 °C
• Refractive Index: 1.6400 (estimate)
• Solubility: Solubility Practically insoluble in water; soluble in ethanol
• Water Partition Coefficient: Soluble in ethanol. Insoluble in water.
• PSA: 66.76000
• LogP: 5.86650
• Merck: 6389
• pka: 8.0, 8.2, 8.5(at 25℃)
• λmax: 648nm
• PH: 7.1(brownish)-8.3(blue/green)
• Solubility: Not available

α-Naphtholphthalein Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• Storage Condition：Sealed storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons